Cas no 2418682-30-9 (Tert-butyl 3-azido-5-sulfanylbenzoate)

• Product Name: Tert-butyl 3-azido-5-sulfanylbenzoate
• CAS No: 2418682-30-9
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5678253
• PubChem ID: 165771572
• Update Time: 2025-05-26

Tert-butyl 3-azido-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26625626
• 2418682-30-9
• tert-butyl 3-azido-5-sulfanylbenzoate
• Tert-butyl 3-azido-5-sulfanylbenzoate

• Inchi： 1S/C11H13N3O2S/c1-11(2,3)16-10(15)7-4-8(13-14-12)6-9(17)5-7/h4-6,17H,1-3H3
• InChI Key： JCAAIEGESVLVRI-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)C(=O)OC(C)(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.7Ų

Additional information on Tert-butyl 3-azido-5-sulfanylbenzoate

Tert-butyl 3-azido-5-sulfanylbenzoate: A Comprehensive Overview

Tert-butyl 3-azido-5-sulfanylbenzoate (CAS No. 2418682-30-9) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butyl group, an azide functional group, and a sulfanyl group attached to a benzoate framework, has garnered attention due to its potential applications in drug delivery systems, bioimaging, and advanced materials. Recent studies have highlighted its versatility and the ability to participate in various chemical transformations, making it a valuable molecule for both academic and industrial research.

The synthesis of tert-butyl 3-azido-5-sulfanylbenzoate typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The presence of the azide group introduces reactivity that can be harnessed for click chemistry applications, while the sulfanyl group provides additional functionalization opportunities. These features make the compound a promising candidate for the development of novel biomaterials and sensors.

Recent advancements in the study of tert-butyl 3-azido-5-sulfanylbenzoate have focused on its role in drug delivery systems. Scientists have explored its ability to act as a carrier for therapeutic agents, leveraging its biocompatibility and controlled release properties. Additionally, its application in bioimaging has been investigated, with researchers utilizing its fluorescence properties to track biological processes at the molecular level. These findings underscore the compound's potential in biomedical research and diagnostics.

In terms of physical and chemical properties, tert-butyl 3-azido-5-sulfanylbenzoate exhibits stability under various conditions, making it suitable for use in diverse environments. Its solubility characteristics have been extensively studied, with results indicating optimal solubility in common organic solvents. This property is advantageous for its use in solution-based reactions and formulations.

The integration of tert-butyl 3-azido-5-sulfanylbenzoate into materials science has opened new avenues for the development of advanced polymers and composites. Researchers have demonstrated its ability to enhance the mechanical properties of polymer matrices through controlled cross-linking reactions. Furthermore, its role in creating stimuli-responsive materials has been explored, with promising results in temperature and pH-responsive systems.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of tert-butyl 3-azido-5-sulfanylbenzoate's reactivity and stability under various conditions. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications in fields such as nanotechnology and regenerative medicine. The compound's unique combination of functional groups positions it as a key player in the development of next-generation materials and therapies.